2-diethylaminoethyl Diallylphenylacetate

• CAS No.: 2597-09-3
• Molecular Formula: C20H29NO2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 2-phenyl-2-prop-2-enylpent-4-enoate
• InChI: InChI=1S/C20H29NO2/c1-5-14-20(15-6-2,18-12-10-9-11-13-18)19(22)23-17-16-21(7-3)8-4/h5-6,9-13H,1-2,7-8,14-17H2,3-4H3
• InChI Key: NSBJDSZHLUZFHI-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)C(CC=C)(CC=C)C1=CC=CC=C1
• Synonyms: 2-diethylaminoethyl diallylphenylacetate; 2-diethylaminoethyl diallylphenylacetate hydrochloride; CFT 1201; CFT 201; CFT-1201

Description

2-Diethylaminoethyl diallylphenylacetate is a phenylacetate derivative characterized by a diallylphenylacetic acid core esterified with a diethylaminoethyl group. Its structure includes a phenyl ring substituted with two allyl groups, a carboxylic acid ester linkage, and a tertiary amine (diethylamino) group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Ethyl 2-(Diethylamino)-2-Phenylacetate (CAS 2059944-97-5)

• Structure: Contains a phenylacetic acid backbone esterified with an ethyl group and a diethylamino substituent at the α-carbon.
• Molecular Formula: C₁₄H₂₁NO₂ vs. 2-diethylaminoethyl diallylphenylacetate’s likely formula (estimated C₁₉H₂₇NO₂ based on substitution).
• Key Differences: The absence of diallyl groups and the presence of an ethyl ester instead of a diethylaminoethyl ester result in reduced lipophilicity and altered pharmacokinetics .

2-Diethylaminoethyl Diphenylthiolacetate Hydrochloride (Trocinate)

• Structure: Features a diphenylthiolacetic acid core esterified with a diethylaminoethyl group and formulated as a hydrochloride salt.
• Applications : Clinically used as an antispasmodic agent. The thiolacetate group enhances stability and bioavailability compared to diallylphenylacetate derivatives .

Benzilic Acid (2-Hydroxy-2,2-Diphenylacetic Acid)

• Structure : A diphenylacetic acid derivative with a hydroxyl group at the α-carbon.
• Key Differences: Lacks esterification and the diethylamino group, leading to distinct solubility (water-soluble due to hydroxyl) and applications (precursor in organic synthesis) .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility	LogP (Lipophilicity)
2-Diethylaminoethyl Diallylphenylacetate*	~325.4	Low (lipophilic)	~4.2 (estimated)
Ethyl 2-(Diethylamino)-2-Phenylacetate	235.32	Moderate in ethanol	2.8
Trocinate Hydrochloride	391.94	High (aqueous)	3.1
Benzilic Acid	228.24	High (polar solvents)	1.5

*Estimated based on structural analogs .

Research Findings

• Synthetic Accessibility: 2-Diethylaminoethyl diallylphenylacetate’s synthesis involves multi-step alkylation and esterification, similar to ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate (compound 1 in ), but with higher complexity due to the diallyl groups .
• Bioactivity : Diallylphenylacetate derivatives show lower receptor affinity compared to Trocinate, likely due to steric hindrance from the allyl groups .
• Stability: The hydrochloride salt form (as in Trocinate) enhances stability under physiological conditions compared to non-salt esters .